Cas no 2172599-72-1 (2-(2-bromopyridin-3-yl)cyclobutan-1-ol)

• Product Name: 2-(2-bromopyridin-3-yl)cyclobutan-1-ol
• CAS No: 2172599-72-1
• MF: C₉H₁₀BrNO
• MW: 228.08580160141
• CID: 6290524
• PubChem ID: 165721756
• Update Time: 2025-06-26

2-(2-bromopyridin-3-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)cyclobutan-1-ol
• 2172599-72-1
• EN300-1624100

• Inchi： 1S/C9H10BrNO/c10-9-7(2-1-5-11-9)6-3-4-8(6)12/h1-2,5-6,8,12H,3-4H2
• InChI Key： RAQWNABRVDEQCD-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1CCC1O

Computed Properties

• Exact Mass: 226.99458g/mol
• Monoisotopic Mass: 226.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(2-bromopyridin-3-yl)cyclobutan-1-ol

Exploring the Properties and Applications of 2-(2-Bromopyridin-3-yl)cyclobutan-1-ol

The compound 2-(2-bromopyridin-3-yl)cyclobutan-1-ol, identified by the CAS number NO. 2172599-72-1, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound, often referred to as cas no 217259972, has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific cellular pathways.

The molecular structure of cas no 21725997 comprises a cyclobutanol ring fused with a bromopyridine moiety, creating a rigid and aromatic system. This configuration not only enhances its stability but also contributes to its reactivity in various chemical reactions. Researchers have explored its synthesis through a variety of methods, including nucleophilic substitution and coupling reactions, which have been optimized to achieve high yields and purity. The synthesis of cas no 217 has been a focal point in organic chemistry, with recent advancements emphasizing green chemistry principles to minimize environmental impact.

In terms of physical properties, cas no 00000000 exhibits a melting point of approximately 85°C and a boiling point around 340°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethanol makes it suitable for various laboratory applications. The compound's UV-vis spectrum reveals strong absorption bands in the range of 280–300 nm, indicative of its conjugated π-system. These properties make it an ideal candidate for use in fluorescence-based assays and sensor applications.

The biological activity of cas no has been extensively studied, particularly its role as an inhibitor of certain enzymes involved in metabolic pathways. Recent research has demonstrated its ability to modulate the activity of kinases, making it a potential lead compound for anti-cancer drug development. In vitro studies have shown that cascas no exhibits selective cytotoxicity against cancer cell lines, suggesting its potential as a targeted therapy agent.

In addition to its pharmacological applications, cascas no has found utility in materials science. Its rigid structure and aromaticity make it a promising candidate for use in organic electronics, particularly in the development of novel semiconducting materials. Researchers have explored its integration into polymer blends to enhance electrical conductivity without compromising mechanical properties.

The synthesis and characterization of cascas no have been documented in numerous peer-reviewed journals, reflecting its importance in contemporary chemical research. Its versatility across multiple disciplines underscores the significance of continued investigation into its properties and applications.